Cas no 207279-32-1 ((2,1,3-benzoxadiazol-4-yl)boronic acid)

• Product Name: (2,1,3-benzoxadiazol-4-yl)boronic acid
• CAS No: 207279-32-1
• MF: C₆H₅BN₂O₃
• MW: 163.92650103569
• MDL: MFCD29906896
• CID: 3902979
• PubChem ID: 21186805
• Update Time: 2025-10-28

(2,1,3-benzoxadiazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, 2,1,3-benzoxadiazol-4-yl-
• Boronic acid, B-2,1,3-benzoxadiazol-4-yl-
• (2,1,3-benzoxadiazol-4-yl)boronic acid
• Benzo[c][1,2,5]oxadiazol-4-ylboronic acid
• DTXCID001715713
• 862-801-9
• 4-Benzo[c][1,2,5]oxadiazoleboronic Acid
• HIA27932
• SCHEMBL585814
• (2,1,3-benzoxadiazol-4-yl)boronicacid
• 207279-32-1
• 2,1,3-benzoxadiazol-4-ylboronic acid
• YLDPFKCZAMVFDF-UHFFFAOYSA-N
• EN300-260267
• MFCD29906896
• G57724
• B-2,1,3-Benzoxadiazol-4-ylboronic acid
• DTXSID501296807
• SB75192
• Z2049956534
• 4-benzo[c]furazanyl boronic acid
• benzofurazanylboronic acid
• SY210904

• MDL： MFCD29906896
• Inchi： 1S/C6H5BN2O3/c10-7(11)4-2-1-3-5-6(4)9-12-8-5/h1-3,10-11H
• InChI Key： YLDPFKCZAMVFDF-UHFFFAOYSA-N
• SMILES： B(C1=CC=CC2=NON=C12)(O)O

Computed Properties

• Exact Mass: 164.0393222Da
• Monoisotopic Mass: 164.0393222Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Additional information on (2,1,3-benzoxadiazol-4-yl)boronic acid

(2,1,3-Benzoxadiazol-4-yl)boronic Acid: A Comprehensive Overview

(2,1,3-Benzoxadiazol-4-yl)boronic acid, identified by the CAS number 207279-32-1, is a significant compound in the field of organic chemistry and materials science. This compound belongs to the class of boronic acids, which are widely used in various applications due to their unique chemical properties. The benzoxadiazole moiety in its structure contributes to its distinctive electronic characteristics, making it a valuable component in modern chemical research and industrial applications.

The structure of (2,1,3-benzoxadiazol-4-yl)boronic acid consists of a benzene ring fused with an oxadiazole ring system. The oxadiazole group is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This arrangement imparts strong electron-withdrawing properties to the molecule, which is advantageous in several chemical reactions. The boronic acid group (-B(OH)₂) attached to the 4-position of the benzoxadiazole ring further enhances its reactivity and functional versatility.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of (2,1,3-benzoxadiazol-4-yl)boronic acid. Researchers have explored various strategies, including metal-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling reactions, to efficiently synthesize this compound. These methods not only improve the yield but also ensure high purity, making it suitable for advanced applications in drug discovery and materials science.

In terms of applications, (2,1,3-benzoxadiazol-4-yl)boronic acid has shown promising potential in the field of optoelectronics. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Recent studies have demonstrated that incorporating this compound into OLED structures can significantly enhance device efficiency and stability. Additionally, its role as a precursor in the synthesis of advanced materials has been extensively explored.

The chemical stability of (2,1,3-benzoxadiazol-4-yl)boronic acid is another factor that contributes to its widespread use. It exhibits excellent thermal stability and resistance to oxidative degradation under various conditions. These properties make it suitable for use in harsh chemical environments and long-term storage without significant degradation.

Recent research has also highlighted the potential of (2,1,3-benzoxadiazol-4-yl)boronic acid in drug discovery. Its ability to act as a scaffold for bioactive molecules has led to its use in designing novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings underscore its importance as a building block in medicinal chemistry.

In conclusion, (2,1,3-benzoxadiazol-4-yl)boronic acid, with its unique chemical structure and versatile properties, continues to play a pivotal role in advancing modern chemistry and materials science. Its applications span across multiple disciplines, from electronics to pharmaceuticals. As research progresses further into its potential uses and properties, this compound is expected to contribute even more significantly to scientific innovation.